Cas no 219623-05-9 (3-Ethynylpicolinic acid)

• Product Name: 3-Ethynylpicolinic acid
• CAS No: 219623-05-9
• MF: C₈H₅NO₂
• MW: 147.130801916122
• CID: 243670
• PubChem ID: 15383853
• Update Time: 2025-04-19

3-Ethynylpicolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethynylpicolinic acid
• 2-Pyridinecarboxylicacid, 3-ethynyl-
• 3-ethynylpyridine-2-carboxylic acid
• 2-Pyridinecarboxylic acid, 3-ethynyl- (9CI)
• AG-E-60223
• AGN-PC-00P2N8
• CTK1A0147
• F-5117
• 219623-05-9
• AKOS006240033
• SCHEMBL21230286
• DTXSID10572243

• Inchi： 1S/C8H5NO2/c1-2-6-4-3-5-9-7(6)8(10)11/h1,3-5H,(H,10,11)
• InChI Key： JPABZBDDPFNSRS-UHFFFAOYSA-N
• SMILES： OC(C1C(C#C)=CC=CN=1)=O

Computed Properties

• Exact Mass: 147.03205
• Monoisotopic Mass: 147.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19